Cas no 1806298-38-3 (Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate
• CAS No: 1806298-38-3
• MF: C₁₃H₁₂F₃NO₂S
• MW: 303.300092697144
• CID: 5006302
• Update Time: 2025-06-11

Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H12F3NO2S/c1-3-19-12(18)6-9-5-10(20-13(14,15)16)4-8(2)11(9)7-17/h4-5H,3,6H2,1-2H3
• InChI Key： XKKZKRGPQJIFKL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C)C(C#N)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate

Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1806298-38-3): A Comprehensive Overview

Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1806298-38-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and agrochemicals. The presence of multiple functional groups, including a cyano group, a methyl group, and a trifluoromethylthio group, makes it a versatile intermediate in synthetic chemistry.

The chemical structure of Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate consists of a phenyl ring substituted with these functional groups, which contribute to its unique reactivity and potential biological activity. The cyano group (-CN) is known for its ability to participate in various chemical reactions, such as nucleophilic addition and condensation reactions, while the methyl group (-CH₃) can influence the electronic properties of the molecule. The trifluoromethylthio group (-S(CF₃)) introduces both steric hindrance and electronic effects, making it an attractive moiety for modulating the properties of pharmaceutical candidates.

In recent years, there has been a growing interest in the development of compounds with fluorine-containing substituents due to their favorable pharmacokinetic properties. The trifluoromethylthio group in Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate is particularly noteworthy, as it has been shown to enhance metabolic stability and binding affinity in drug candidates. This has led to extensive research into its potential applications in medicinal chemistry.

One of the most promising areas of research involving Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop new therapeutic strategies. The structural features of Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate, particularly the trifluoromethylthio group, make it an ideal candidate for such applications.

Recent studies have demonstrated that derivatives of Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate can exhibit potent inhibitory activity against certain kinases. For instance, modifications to the phenyl ring or the cyano group have been shown to enhance binding affinity and selectivity. These findings have opened up new avenues for drug discovery and development. Additionally, the compound's ability to undergo further functionalization makes it a valuable building block for synthesizing more complex molecules with tailored biological activities.

The agrochemical industry has also recognized the potential of Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate. Its structural features make it suitable for developing novel pesticides and herbicides that can effectively target pests while minimizing environmental impact. The trifluoromethylthio group, in particular, has been shown to improve the stability and bioavailability of agrochemicals, making them more effective at lower concentrations.

In conclusion, Ethyl 2-cyano-3-methyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1806298-38-3) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an invaluable intermediate in synthetic chemistry. As research continues to uncover new uses for this compound, its importance in drug discovery and agricultural science is likely to grow even further.